Cas no 501701-55-9 (Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 501701-55-9
• MF: C₁₈H₁₈F₃N₇
• MW: 389.37763261795
• CID: 365582
• Update Time: 2024-01-29

Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Pyrimidine, 4-methyl-6-[4-(2-pyridinyl)-1-piperazinyl]-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C18H18F3N7/c1-13-12-16(24-17(23-13)28-7-5-14(25-28)18(19,20)21)27-10-8-26(9-11-27)15-4-2-3-6-22-15/h2-7,12H,8-11H2,1H3
• InChI Key： DYTWILKJRZZRMG-UHFFFAOYSA-N
• SMILES： C1(N2C=CC(C(F)(F)F)=N2)=NC(N2CCN(C3=NC=CC=C3)CC2)=CC(C)=N1

Computed Properties

• Exact Mass: 389.15784

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 603.0±65.0 °C(Predicted)
• PSA: 62.97
• pka: 8.43±0.19(Predicted)